N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-(triazol-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C12H14N4O4S/c17-21(18,15-5-6-16-13-3-4-14-16)10-1-2-11-12(9-10)20-8-7-19-11/h1-4,9,15H,5-8H2
• InChI Key: AAMLPOYASNVUPQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCCN3N=CC=N3
• Molecular Formula: C12H14N4O4S
• Molecular Weight: 310.33 g/mol

Description

“N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide” is a compound that contains a 1,2,3-triazole moiety. Triazoles are nitrogenous heterocyclic compounds that have found broad applications in drug discovery, organic synthesis, polymer chemistry, supramolecular chemistry, bioconjugation, chemical biology, fluorescent imaging, and materials science. They are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities.

Molecular Structure Analysis

1,2,3-Triazoles can be divided into three groups depending on the position of the substituent at the nitrogen atom. They are thermodynamically stable tautomers and exist in equilibrium in solutions. Theoretical calculations of magnetic properties of NH-1,2,3-triazoles performed at B3LYP/6-311++G (d,p) level within GIAO approach confirmed the aromatic character of these 6e -heterocycles.

Chemical Reactions Analysis

1,2,3-Triazoles demonstrate amphoteric properties and can behave as a weak base or a weak acid similar to phenol. They are generally inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature.

Scientific Research Applications

Fluorescent Imaging and Molecular Probes

1,2,3-Triazoles can be incorporated into fluorescent dyes and molecular probes. These probes selectively bind to specific cellular components, enabling visualization and tracking. Their use extends to live-cell imaging, cancer diagnostics, and drug screening.

Mechanism of Action

Triazoles

are a class of compounds that have been found to show versatile biological activities . They are capable of binding in the biological system with a variety of enzymes and receptors . The anticancer activity of these molecules is due to the N1 and N2 nitrogen atoms of the triazole moiety that actively contribute in binding to the active site of enzyme .

Benzodioxines

are a class of compounds that are part of many bioactive aromatic compounds. They have been found in many of the important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to the multiple receptors helpful in developing new useful derivatives .